6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide

• Molecular Formula: C9H8N4O2S2
• Molecular Weight: 268.3 g/mol
• IUPAC Name: 4λ6,7-dithia-1,9,11,13-tetrazatetracyclo[6.6.1.02,6.012,15]pentadeca-8,10,12(15),13-tetraene 4,4-dioxide
• InChI: InChI=1S/C9H8N4O2S2/c14-17(15)1-5-6(2-17)16-9-7-8(10-3-11-9)12-4-13(5)7/h3-6H,1-2H2
• InChI Key: FWTFLWHNCOSUFY-UHFFFAOYSA-N
• SMILES: C1C2C(CS1(=O)=O)SC3=NC=NC4=C3N2C=N4

Description

6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide is a heterocyclic compound that has gained much attention in scientific research due to its unique chemical structure and potential applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

The mechanism of action of 6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It also inhibits the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. Additionally, it has been shown to inhibit the activity of the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death process. It also inhibits cell proliferation, which is the uncontrolled growth of cells that is characteristic of cancer. Additionally, it has been shown to inhibit the replication of viruses, which is important for the treatment of viral infections.

Advantages and Limitations for Lab Experiments

The advantages of using 6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide in lab experiments include its high potency and specificity for inhibiting various enzymes and signaling pathways. It also has a unique chemical structure that makes it a valuable tool for studying the structure-activity relationships of heterocyclic compounds. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research involving 6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide. One direction is to study its potential as a therapeutic agent for various diseases, including cancer and viral infections. Another direction is to study its mechanism of action in more detail and to identify new targets for inhibition. Additionally, it could be used as a lead compound for the development of new heterocyclic compounds with improved potency and specificity for various enzymes and signaling pathways.

Synthesis Methods

The synthesis of 6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide has been achieved using several methods, including the reaction of 2-aminopurine with 2-chloro-1,3-thiazole-5-carbaldehyde, followed by reduction and oxidation steps. Another method involves the reaction of 2-amino-6-chloropurine with 2-thio-1,3-thiazole-5-carbaldehyde, followed by reduction and oxidation steps. These methods have been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

6a,7,9,9a-Tetrahydrothieno[3',4':5,6][1,4]thiazino[4,3,2-gh]purine 8,8-dioxide has been studied extensively for its potential applications in scientific research. It has been shown to have anticancer properties, as it inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential as an antiviral agent, as it has been shown to inhibit the replication of several viruses, including HIV-1 and HSV-1.